Cas no 1121600-45-0 (1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine)

• Product Name: 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine
• CAS No: 1121600-45-0
• MF: C₁₂H₁₅F₃N₂O
• MW: 260.255513429642
• MDL: MFCD11872708
• CID: 1199831
• PubChem ID: 59833749
• Update Time: 2025-05-22

1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Methoxy-4-(trifluoromethyl)phenyl]piperazine
• 1-(4-(Trifluoromethyl)-2-methoxyphenyl)piperazine
• AB90816
• SCHEMBL14015442
• AKOS027422547
• 1121600-45-0
• 1-(2-methoxy-4-trifluoromethyl-phenyl)-piperazine
• 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine

• MDL： MFCD11872708
• Inchi： 1S/C12H15F3N2O/c1-18-11-8-9(12(13,14)15)2-3-10(11)17-6-4-16-5-7-17/h2-3,8,16H,4-7H2,1H3
• InChI Key： SZSVTJXSMNDMQW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)OC)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 260.11364759g/mol
• Monoisotopic Mass: 260.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine

Comprehensive Guide to 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine (CAS 1121600-45-0): Properties, Applications, and Market Insights

1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine (CAS 1121600-45-0) is a specialized piperazine derivative with a unique chemical structure that combines a methoxy group and a trifluoromethyl group on the phenyl ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and material science applications. Researchers are particularly interested in its structure-activity relationships and how the trifluoromethyl moiety influences biological activity.

The compound's molecular formula is C₁₂H₁₅F₃N₂O, with a molecular weight of 260.26 g/mol. Its distinctive features include the electron-withdrawing properties of the trifluoromethyl group, which can significantly alter the compound's reactivity and interaction with biological targets. The methoxy substituent at the 2-position adds another layer of complexity to its chemical behavior, making it a fascinating subject for medicinal chemistry studies.

In pharmaceutical research, 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine serves as a valuable intermediate for developing novel therapeutic agents. The piperazine core is a common pharmacophore found in many CNS-active drugs, while the trifluoromethylphenyl group can enhance metabolic stability and membrane permeability. Recent studies have explored its potential in designing serotonin receptor modulators, with particular interest in 5-HT_1A and 5-HT_2A receptor targeting compounds.

The synthesis of CAS 1121600-45-0 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Common synthetic routes may start from 2-methoxy-4-(trifluoromethyl)aniline, followed by diazotization and subsequent coupling with protected piperazine derivatives. The final product requires rigorous purification, often through column chromatography or recrystallization, to meet the stringent quality standards required for pharmaceutical applications.

Beyond pharmaceutical uses, 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine has shown promise in material science applications. The trifluoromethyl group imparts unique electronic properties that make it interesting for developing organic semiconductors and liquid crystal materials. Researchers are investigating its potential in creating novel photoactive materials for optoelectronic devices, where the combination of electron-donating and electron-withdrawing groups can tune charge transport properties.

The global market for piperazine derivatives like CAS 1121600-45-0 has been steadily growing, driven by increasing demand from the pharmaceutical industry. Market analysts project continued expansion as more drug discovery programs explore fluorinated compounds for their improved pharmacokinetic properties. The compound's patent landscape shows activity across multiple therapeutic areas, with particular concentration in neurological and psychiatric drug development.

Quality control of 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine is crucial for research applications. Analytical methods typically include HPLC for purity assessment, mass spectrometry for structural confirmation, and NMR spectroscopy for detailed characterization. Storage recommendations usually suggest keeping the compound in a cool, dry environment, protected from light and moisture to maintain stability over time.

Recent scientific literature highlights innovative applications of CAS 1121600-45-0 in catalysis research and supramolecular chemistry. The compound's ability to act as a ligand for transition metals has opened new possibilities in asymmetric synthesis, while its structural features make it interesting for designing molecular recognition systems. These emerging applications demonstrate the versatility of this piperazine derivative beyond its traditional uses.

For researchers working with 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine, safety considerations include standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used, including gloves and eye protection. Material safety data sheets should be consulted for specific handling instructions, and all work should be conducted in well-ventilated areas or fume hoods when appropriate.

The future outlook for CAS 1121600-45-0 appears promising, with ongoing research exploring its potential in targeted drug delivery systems and bioimaging probes. The compound's modular structure allows for various modifications, making it a versatile scaffold for structure-activity relationship studies. As computational chemistry tools advance, virtual screening of piperazine-based libraries containing this scaffold may reveal additional therapeutic applications.

In conclusion, 1-[2-methoxy-4-(trifluoromethyl)phenyl]piperazine represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovation in drug discovery, materials science, and chemical biology. As research progresses, we can anticipate new discoveries that will further expand the utility of this fascinating compound in cutting-edge scientific applications.